5-ethyl-1-(2-methoxyphenyl)-1,3,5-triazinane-2-thione

• IUPAC Name: 5-ethyl-1-(2-methoxyphenyl)-1,3,5-triazinane-2-thione
• InChI: InChI=1S/C12H17N3OS/c1-3-14-8-13-12(17)15(9-14)10-6-4-5-7-11(10)16-2/h4-7H,3,8-9H2,1-2H3,(H,13,17)
• InChI Key: XNJKQPNUHSUWJJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CNC(=S)N(C1)C2=CC=CC=C2OC
• Molecular Formula: C12H17N3OS
• Molecular Weight: 251.35 g/mol

Description

The compound 5-ethyl-1-(2-methoxyphenyl)-1,3,5-triazinane-2-thione is an interesting molecule for study due to its unique chemical structure and potential applications. While direct studies on this specific compound are limited, research on similar triazine derivatives provides valuable insights into synthesis methods, molecular structure analysis, chemical reactions, and properties.

Synthesis Analysis

Synthesis of triazine derivatives often involves the interaction of various chemical entities under specific conditions. For instance, ethyl esters of N-acyl derivatives of amino acids can undergo thionation and subsequent reactions with hydrazine hydrate to form 1,2,4-triazine derivatives, demonstrating the versatility of triazine synthesis methods (Andersen, Ghattas, & Lawesson, 1983).

Molecular Structure Analysis

The molecular and crystal structures of triazine compounds reveal significant information about their chemical behavior. For example, the crystal structure of 1-(2-methoxyphenyl)-1,4-dihydro-5H-tetrazole-5-thione and its complex with cadmium(II) were studied, showing the nonplanarity of the thione and the significant roles of hydrogen bonds in crystal packing (Askerov et al., 2019).

Chemical Reactions and Properties

Triazine derivatives engage in various chemical reactions, leading to a wide range of chemical properties. For instance, reactions of triazine-thiols with formaldehyde and substituted piperazines yield N-Mannich bases, demonstrating the reactivity of triazine derivatives and their potential for chemical modifications (Al-Abdullah et al., 2014).

Physical Properties Analysis

The physical properties of triazine derivatives, such as solubility, melting point, and crystalline structure, can be significantly influenced by their molecular composition. The incorporation of triazine derivatives into silica composites, for example, showcases the adaptability of these compounds in various material science applications (Kubo et al., 2005).

Chemical Properties Analysis

The chemical properties of triazine derivatives, including reactivity, stability, and potential for interactions with other molecules, are areas of active research. Studies on the inhibition of steel corrosion by triazine derivatives in saline environments highlight their potential as corrosion inhibitors, demonstrating their chemical stability and reactivity under specific conditions (Onyeachu et al., 2020).